[4-(Methylamino)phenyl]acetic acid

• CAS RN: 56355-42-1
• Molecular Formula: C9H11NO2
• Molecular Weight: 165.19 g/mol
• IUPAC Name: 2-[4-(methylamino)phenyl]acetic acid
• InChI: InChI=1S/C9H11NO2/c1-10-8-4-2-7(3-5-8)6-9(11)12/h2-5,10H,6H2,1H3,(H,11,12)
• InChI Key: NJEQMJPXRHIYMD-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=C(C=C1)CC(=O)O

Description

[4-(Methylamino)phenyl]acetic acid is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 2-(4-(methylamino)phenyl)acetate (721 mg. 4.0 mmol) was dissolved in tetrahydrofuran (10 mL) and treated with a 1 M aqueous solution of lithium hydroxide (4.4 mmol). After 3 hours, the mixture was acidified with 1 N aqueous hydrochloric acid and concentrated to remove tetrahydrofuran. The aqueous phase was extracted with dichloromethane (2×20 mL) and the organic layer was dried and concentrated to give 2-(4-(methylamino)phenyl)acetic acid (309 mg, 1.87 mmol).